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Compound of Interest

Compound Name: Fluorosalan

Cat. No.: B108915 Get Quote

Essential Safety and Handling Guide for
Fluorosalan
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Fluorosalan (CAS No.

4776-06-1) in a laboratory setting. As a compound with limited publicly available safety data, a

cautious and proactive approach to handling is paramount. This document is intended to

supplement, not replace, your institution's established safety protocols and a thorough risk

assessment for your specific procedures.

Chemical and Physical Properties of Fluorosalan
While a comprehensive Safety Data Sheet (SDS) with detailed toxicological data is not readily

available, the following information has been compiled from various chemical suppliers and

databases.
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Property Value Source

CAS Number 4776-06-1 [Multiple Sources]

Chemical Formula C₁₄H₈Br₂F₃NO₂ [Multiple Sources]

Molecular Weight 439.02 g/mol [Multiple Sources]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Primary Use
Disinfectant, antibacterial

agent
[1]

Personal Protective Equipment (PPE)
Given that Fluorosalan is a solid powder and its potential for irritation is unknown, a

comprehensive PPE strategy is essential to minimize exposure.

1. Hand Protection:

Wear nitrile gloves as a minimum. For prolonged handling or when there is a risk of tearing,

consider double-gloving or using thicker, chemical-resistant gloves.

2. Eye and Face Protection:

Safety glasses with side shields are the minimum requirement.

When handling larger quantities or if there is a risk of splashing or aerosolization, a face

shield worn over safety goggles is recommended.

3. Body Protection:

A standard laboratory coat is required.

Ensure the lab coat is fully buttoned.

For tasks with a higher risk of contamination, consider a disposable gown.
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4. Respiratory Protection:

Handle Fluorosalan in a well-ventilated area, preferably within a certified chemical fume

hood, to avoid inhalation of the powder.

If a fume hood is not available or if weighing out the powder in the open, a NIOSH-approved

respirator with a particulate filter (e.g., N95) is recommended.

Operational Plans: Handling and Storage
General Handling:

Always handle Fluorosalan within a chemical fume hood to control potential dust and

vapors.

Avoid generating dust. Use techniques such as gentle scooping and careful transfer of the

material.

Prepare solutions in the fume hood.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage:

Store Fluorosalan in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and dark place.[1]

Recommended storage is at 0 - 4°C for short-term (days to weeks) or -20°C for long-term

(months to years).[1]

Store away from incompatible materials. While specific incompatibilities are not documented,

it is good practice to store it separately from strong oxidizing agents, acids, and bases.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Spill Response:

A logical workflow for responding to a Fluorosalan spill is outlined below.

Fluorosalan Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary

Assess the spill
(size, location, risk of exposure)

Small, manageable spill?

Large or unmanageable spill

No

Don appropriate PPE:
- Double gloves

- Goggles and face shield
- Lab coat/gown

- Respirator (if powder)

Yes

Contact EH&S and follow institutional procedures

Contain the spill with absorbent pads or granules

Gently sweep or scoop up the spilled material

Decontaminate the area with a suitable solvent
(e.g., ethanol or isopropanol) followed by soap and water

Place all cleanup materials in a sealed, labeled hazardous waste container

Spill Response Complete
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Click to download full resolution via product page

Caption: Workflow for responding to a Fluorosalan spill.

First Aid Measures:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing Fluorosalan, including contaminated PPE and cleanup materials, must be

treated as hazardous waste.

Waste Collection:

Collect solid waste, including unused Fluorosalan and contaminated materials (e.g., weigh

boats, pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste

container.

Collect liquid waste containing Fluorosalan in a separate, sealed, and clearly labeled

hazardous waste container.

Disposal Procedure:

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Contact your institution's Environmental Health and Safety (EH&S) department for specific

guidance on waste pickup and disposal procedures.

Do not dispose of Fluorosalan down the drain or in the regular trash.

By adhering to these safety and logistical guidelines, you can minimize the risks associated

with handling Fluorosalan and maintain a safe laboratory environment. Always prioritize safety

and consult with your institution's safety professionals for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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